Cas no 299442-42-5 (5-(3-Methylbenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine)

• Product Name: 5-(3-Methylbenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine
• CAS No: 299442-42-5
• MF: C₁₀H₁₁N₃S₂
• MW: 237.344438791275
• MDL: MFCD00448333
• CID: 1069758
• PubChem ID: 571196
• Update Time: 2025-09-24

5-(3-Methylbenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine Chemical and Physical Properties

Names and Identifiers

• 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine
• 2-AMINO-5-(3-METHYLBENZYLTHIO)-1,3,4-THIADIAZOLE
• 5-[(3-methylphenyl)methylthio]-1,3,4-thiadiazole-2-ylamine
• AC1LC87H
• CHEMBL173464
• CTK6C1173
• methylbenzylsulfanylthiadiazolylamine
• MolPort-000-483-954
• ST057543
• 5-[(3-methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-amine
• J-516039
• 1,3,4-Thiadiazol-2-amine, 5-[[(3-methylphenyl)methyl]thio]-
• 2-Amino-5-[(3-methylbenzyl)thio]-1,3,4-thiadiazole
• STK506792
• JS-016C
• CS-0313599
• 5-(3-Methylbenzylthio)-1,3,4-thiadiazol-2-amine
• 299442-42-5
• UPCMLD0ENAT5649240:001
• 5-[(3-Methylbenzyl)sulfanyl]-1,3,4-thiadiazol-2-ylamine #
• 5-{[(3-methylphenyl)methyl]sulfanyl}-1,3,4-thiadiazol-2-amine
• IGGNLNYRCDYOLB-UHFFFAOYSA-N
• AKOS000204415
• MFCD00448333
• 5-((3-Methylbenzyl)thio)-1,3,4-thiadiazol-2-amine
• 5-[[(3-Methylphenyl)methyl]thio]-1,3,4-thiadiazol-2-amine
• ALBB-028490
• Z18453124
• 5-[(3-methylphenyl)methylsulfanyl]-1,3,4-thiadiazol-2-amine
• DTXSID00341223
• 5-(3-Methylbenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine

• MDL： MFCD00448333
• Inchi： 1S/C10H11N3S2/c1-7-3-2-4-8(5-7)6-14-10-13-12-9(11)15-10/h2-5H,6H2,1H3,(H2,11,12)
• InChI Key： IGGNLNYRCDYOLB-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 237.03943971g/mol
• Monoisotopic Mass: 237.03943971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Melting Point: 127-129

5-(3-Methylbenzyl)sulfanyl-1,3,4-thiadiazol-2-ylamine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT